![molecular formula C19H22ClN3O4S B2528406 2-(Benzo[d][1,3]dioxole-5-carboxamido)-6-propyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride CAS No. 1329885-64-4](/img/structure/B2528406.png)
2-(Benzo[d][1,3]dioxole-5-carboxamido)-6-propyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(Benzo[d][1,3]dioxole-5-carboxamido)-6-propyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride is a useful research compound. Its molecular formula is C19H22ClN3O4S and its molecular weight is 423.91. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Heterocyclic Carboxamides as Antipsychotic Agents
Heterocyclic analogues, including pyridine- and thiophene-carboxamides, have been synthesized and evaluated for their potential as antipsychotic agents. These compounds were assessed for their ability to bind to dopamine D2, serotonin 5-HT2, and 5-HT1a receptors, and for their effectiveness in vivo by antagonizing the apomorphine-induced climbing response in mice. Notably, two derivatives demonstrated potent in vivo activities comparable to known antipsychotics, with reduced extrapyramidal side effects, indicating their potential as backup compounds for further evaluation (Norman et al., 1996).
Synthesis of Pyridothieno[3,2-d]pyrimidines and Related Fused Systems
Research on the synthesis of novel pyrido[3′,2′:4,5]thieno[3,2-d]pyrimidines, pyrido[3″,2″:4′,5′]thieno[3′,2′:4,5]pyrimido[1,6-a]benzimidazoles, and related fused systems has been conducted to explore their chemical properties and potential applications. These compounds serve as synthons for further development of pyridothienopyrimidines and pyridothienopyrimidobenzimidazoles, highlighting the versatility of these heterocyclic frameworks in medicinal chemistry (Bakhite et al., 2005).
Development of Anti-Inflammatory and Analgesic Agents
A study focused on synthesizing novel compounds derived from visnaginone and khellinone, demonstrating significant anti-inflammatory and analgesic activities. These compounds were evaluated as cyclooxygenase-1/2 (COX-1/COX-2) inhibitors, with some showing high inhibitory activity on COX-2 selectivity, analgesic activity, and anti-inflammatory activity. This research indicates the potential of these derivatives in developing new therapeutic agents for inflammation and pain management (Abu‐Hashem et al., 2020).
Synthesis of Isoxazole and Naphthyridine Derivatives
An efficient synthesis method for substituted isoxazole and naphthyridine derivatives has been developed, showcasing the versatility of enaminones as building blocks. These compounds were synthesized through a one-pot, three-component reaction, highlighting a general approach for the preparation of diverse heterocyclic compounds with potential applications in drug discovery and medicinal chemistry (Guleli et al., 2019).
Mechanism of Action
Target of Action
Similar compounds have been shown to inhibit α-amylase , an enzyme that plays a crucial role in carbohydrate metabolism.
Mode of Action
It’s worth noting that α-amylase inhibitors typically work by binding to the active site of the enzyme, preventing it from breaking down complex carbohydrates into simpler sugars .
Biochemical Pathways
By inhibiting α-amylase, these compounds can reduce the breakdown of complex carbohydrates, potentially affecting blood glucose levels and playing a role in the management of conditions like diabetes .
Result of Action
Similar compounds have been shown to have antidiabetic effects, likely due to their inhibition of α-amylase .
Properties
IUPAC Name |
2-(1,3-benzodioxole-5-carbonylamino)-6-propyl-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21N3O4S.ClH/c1-2-6-22-7-5-12-15(9-22)27-19(16(12)17(20)23)21-18(24)11-3-4-13-14(8-11)26-10-25-13;/h3-4,8H,2,5-7,9-10H2,1H3,(H2,20,23)(H,21,24);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YJPKPXZKNVVCTM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN1CCC2=C(C1)SC(=C2C(=O)N)NC(=O)C3=CC4=C(C=C3)OCO4.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22ClN3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
423.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.